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Compound of Interest

Compound Name: 2-Chloro-3-hydroxyacrylaldehyde

Cat. No.: B13022278

Primary Commercial Identity: 2-Chloromalonaldehyde CAS Registry Numbers: 36437-19-1
(Aldehyde form), 50704-42-2 (Enol form)

Part 1: Executive Summary & Chemical Identity

2-Chloro-3-hydroxyacrylaldehyde is a highly reactive C3 building block predominantly used
in the synthesis of heterocyclic pharmaceutical intermediates. It is the enol tautomer of 2-
Chloromalonaldehyde. In the commercial marketplace, it is almost exclusively listed under the
keto-form name, 2-Chloromalonaldehyde (CAS 36437-19-1).

Its primary industrial application is as a key intermediate in the synthesis of Etoricoxib
(Arcoxia), a selective COX-2 inhibitor, where it undergoes cyclocondensation with ketosulfones
to form the central pyridine ring. Due to its propensity for polymerization and oxidation, sourcing
strategies must prioritize supplier cold-chain capabilities and purity verification.

Tautomeric Equilibrium & Stability

Understanding the chemical structure is critical for accurate ordering and analysis. The
compound exists in a dynamic equilibrium between the dicarbonyl (dialdehyde) and the enol
form.
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Figure 1: Tautomeric equilibrium between the commercial keto form and the reactive enol form.

Part 2: Market Analysis - Suppliers & Pricing

The market for 2-Chloromalonaldehyde is bifurcated between high-cost catalog suppliers (for
gram-scale R&D) and bulk chemical manufacturers (for kg-scale process development).

Global Pricing Tiers (2024-2025 Estimates)

The following data reflects current market listings. Note the significant price inversion between

research scale (

0.82/9).
Supplier Typical Pack Price Range Unit Cost .
] Lead Time
Category Size (USD) (Approx)
Catalog (R&D) lg $35.00 - $55.00 $45.00/g In Stock
Catalog (R&D) 59 $60.00 - $85.00 $14.00/¢g In Stock
$600.00 -
Catalog (R&D) 100 g $7.00/g 2-3 Weeks
$850.00
$800.00 -
Bulk / Process 1 kg $0.90/¢g 4-6 Weeks
$1,200.00
$75,000
Bulk / Process 100 kg ) $0.75/9 Made to Order
(Estimate)
Key Suppliers

o AbMole (Global/lUSA): Strong on bulk pricing. Lists 1kg packs at competitive rates (~$820).
[1] High purity (>99%) suitable for GMP starting material.

» Apollo Scientific (UK/Europe): Reliable catalog supplier for gram-scale screening. Good for
initial method development.
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e CymitQuimica (Europe): Distributes for multiple brands (e.g., Indagoo). Good availability for
1g—25g sizes.

e Thermo Fisher / Alfa Aesar: Often lists the product but prices may be higher due to
repackaging/distribution markups.

Procurement Strategy:

e For Screening: Purchase 5g from a catalog supplier (Apollo/Cymit) to establish analytical
standards.

e For Pilot: Do not buy multiple 100g bottles. Move directly to a 1kg inquiry with a bulk supplier
like AbMole or a custom synthesis house (e.g., Enamine, WuXi) to secure the <$1.00/g
pricing.

Part 3: Technical Specifications & Quality Control

(QC)

Due to the aldehyde functionality, this material is prone to oxidation (forming 2-chloromalonic
acid) and polymerization.

Critical Quality Attributes (CQA)
o Appearance: White to off-white crystalline solid. Yellowing indicates decomposition.
e Purity: 2 98.0% (HPLC).

o Storage:Strictly 2-8°C (Refrigerated). Long-term storage at -20°C is recommended to
prevent dimerization.

e Solubility: Soluble in water, DMSO, THF, and Methanol.

Self-Validating QC Protocol

Upon receipt, execute this protocol to verify integrity before use in synthesis.

» Visual Inspection: Reject if the solid is brown or sticky (indicates polymerization).
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e 1H-NMR Verification (DMSO-d6):
o Look for the aldehyde proton signal (
~9.0 - 9.5 ppm).
o Check for the enol -OH proton (often broad, exchangeable).
o Impurity Check: Look for broad multiplets upfield (0-4 ppm) indicating polymer formation.

o Acidity Check: Dissolve 50mg in 1mL water and check pH. It should be slightly acidic (pH 3-
4). Strong acidity (pH <2) suggests oxidation to carboxylic acids.

Part 4: Application - Etoricoxib Synthesis

The primary value driver for this chemical is its role in constructing the central pyridine ring of
Etoricoxib. The 2-chloro substituent dictates the regioselectivity of the cyclization.

Synthesis Workflow

The reaction typically involves the condensation of a ketosulfone with 2-chloromalonaldehyde
(or its salt) in the presence of ammonia or an ammonium salt.[2]

Critical Process Parameters
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Figure 2: The role of 2-Chloromalonaldehyde in the convergent synthesis of Etoricoxib.

Experimental Insight

In the synthesis of Etoricoxib, the sodium salt of 2-chloromalonaldehyde (CAS 1026494-97-2)
is frequently cited in patents as a superior alternative to the free aldehyde. The salt is easier to
handle, less volatile, and releases the reactive aldehyde in situ upon acidification, reducing
side reactions during the heating phase. If your yield is low with the free aldehyde, switch to the
sodium salt or generate it in situ.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Strategic Sourcing & Technical Guide: 2-Chloro-3-
hydroxyacrylaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13022278#suppliers-and-price-of-2-chloro-3-
hydroxyacrylaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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